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Abstract
N-Benzoylaspartic acid, a naturally occurring N-acyl amino acid, has garnered increasing

interest within the scientific community for its diverse biological activities and potential

therapeutic applications. This technical guide provides an in-depth exploration of N-

Benzoylaspartic acid, covering its presence in the natural world, its biosynthetic origins,

physiological functions, and detailed methodologies for its extraction, purification, and

quantification. This document is intended for researchers, scientists, and professionals in drug

development seeking a comprehensive understanding of this intriguing molecule.

Introduction
N-Benzoylaspartic acid (Figure 1) is an organic compound classified as a derivative of L-

aspartic acid, where the amino group is acylated with a benzoyl moiety.[1] Its presence in

various plant species and its emerging biological activities, including potential anticancer and

antifungal properties, have positioned it as a molecule of significant scientific interest. This

guide will synthesize the current knowledge on N-Benzoylaspartic acid, offering both

foundational information and practical, field-proven insights for its study.
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Property Value

Molecular Formula C₁₁H₁₁NO₅

Molecular Weight 237.21 g/mol

IUPAC Name (2S)-2-benzamidobutanedioic acid

CAS Number 4631-12-3

Melting Point
171-173 °C (can be up to 181°C in purified

form)[1]

Water Solubility 10 g/L at 25°C[1]

Figure 1: Chemical Structure of N-Benzoylaspartic Acid

Natural Occurrence and Biosynthesis
Natural Occurrence
N-Benzoylaspartic acid has been identified as a natural constituent in a variety of plant species.

Notably, it is found in common peas (Pisum sativum) and in Amaranthus tricolor.[1][2] Its

presence in these edible plants suggests that it may be a component of the human diet,

potentially making it a biomarker for the consumption of these foods.[2] N-Benzoylaspartic acid

is also known to be a major metabolite of benzyl glucosinolate.[3][4]

Biosynthesis
The precise enzymatic pathway for the biosynthesis of N-Benzoylaspartic acid in plants has not

been fully elucidated. However, based on the known principles of plant secondary metabolism,

a plausible pathway can be proposed. The biosynthesis likely involves two key precursors:

benzoic acid and L-aspartic acid.

The formation of benzoic acid in plants can occur through a β-oxidative pathway, which

involves the shortening of the C3 side chain of cinnamic acid by two carbon units.[5] Once

benzoic acid is synthesized, it is activated to a more reactive form, typically benzoyl-CoA.

The final step in the biosynthesis of N-Benzoylaspartic acid is the conjugation of the activated

benzoyl group with the amino group of L-aspartic acid. This reaction is likely catalyzed by an
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enzyme belonging to the BAHD acyltransferase superfamily.[1][3] These enzymes are known to

utilize acyl-CoA thioesters as acyl donors to acylate a wide range of acceptor molecules,

including those with amino groups.[1][3] While a specific benzoyl-CoA:aspartate N-

acyltransferase has not yet been isolated and characterized from plants, the existence of

related enzymes that conjugate benzoic acid to other amino acids, such as glycine in

mammalian systems, supports this proposed mechanism.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.mdpi.com/2223-7747/14/14/2183
https://www.annualreviews.org/doi/pdf/10.1146/annurev-arplant-062922-050122
https://www.mdpi.com/2223-7747/14/14/2183
https://www.annualreviews.org/doi/pdf/10.1146/annurev-arplant-062922-050122
https://www.mdpi.com/2223-7747/11/19/2483
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1275960/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cinnamic Acid Cinnamoyl-CoAPhCNL 3-Oxo-3-phenylpropanoyl-CoAPhCHD Benzoyl-CoAThiolase

N-Benzoylaspartic Acid

BAHD Acyltransferase
(putative)

L-Aspartic Acid

N-Benzoylaspartic Acid

Kinase Inhibition

Inhibits

NF-kB Inhibition

Inhibits

Mitochondrial Pathway

Activates

Cytochrome c Release

Leads to

Caspase-9 Activation

Activates

Apoptosis

Induces

Decreased Cell Proliferation

Leads to

Click to download full resolution via product page

Caption: Putative anticancer signaling pathways of N-Benzoylaspartic acid.
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Antifungal Activity
N-Benzoyl amino acid derivatives have also been evaluated for their antifungal properties

against various filamentous fungi. [8][9]The mechanism of their antifungal action is thought to

involve the inhibition of ergosterol biosynthesis. [7]Ergosterol is a vital component of fungal cell

membranes, and its disruption leads to impaired membrane function and ultimately, fungal cell

death. [10]Additionally, these compounds may impair mitochondrial function in fungi, further

contributing to their antifungal effects. [7]

Other Potential Applications
Research into N-Benzoylaspartic acid has also suggested its potential in bone regeneration.

Studies have shown that materials incorporating this compound can promote the osteogenic

differentiation of bone marrow stromal cells, indicating its promise in bone tissue engineering

applications. [1]

Experimental Protocols
Extraction and Purification of N-Benzoylaspartic Acid
from Pisum sativum
This protocol outlines a method for the extraction and purification of N-Benzoylaspartic acid

from pea seeds, a known natural source.

Materials:

Dried pea seeds (Pisum sativum)

80% aqueous acetone

Chloroform

5% HCl

Sodium hydroxide (NaOH)

Mortar and pestle or grinder
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Centrifuge and centrifuge tubes

Rotary evaporator

Separatory funnel

pH meter

Protocol:

Sample Preparation: Grind dried pea seeds into a fine powder using a mortar and pestle or a

grinder.

Extraction: a. To the powdered pea seeds, add 80% aqueous acetone in a 1:10 (w/v) ratio.

[11] b. Heat the mixture at 80°C for 15 minutes with constant stirring. [11] c. Allow the

mixture to cool to room temperature and then centrifuge at 5000 x g for 10 minutes to pellet

the solid material. d. Carefully decant the supernatant (the crude extract) and concentrate it

using a rotary evaporator until the acetone is removed.

Purification: a. Adjust the pH of the aqueous extract to 11 with NaOH and heat to 55°C for 30

minutes to hydrolyze any dipeptides. [6] b. Cool the solution to room temperature and

transfer it to a separatory funnel. c. Add an equal volume of chloroform to the separatory

funnel to extract benzoic acid and other nonpolar impurities. [6] d. Shake the funnel

vigorously for 2 minutes and then allow the layers to separate. e. Collect the aqueous layer

(top layer). f. Acidify the aqueous layer to a pH of 1.5 with 5% HCl to precipitate N-

Benzoylaspartic acid. [6] g. Collect the precipitate by filtration and wash with a small amount

of cold water. h. Dry the purified N-Benzoylaspartic acid in a vacuum oven at 45°C. [7]

Quantification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
This protocol provides a general framework for the quantification of N-Benzoylaspartic acid

using RP-HPLC with UV detection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.
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Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of 0.1% phosphoric acid in water (Solvent A) and acetonitrile

(Solvent B).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm (for the carboxyl group) or 230 nm (for the benzoyl group).

Injection Volume: 20 µL.

Protocol:

Standard Preparation: Prepare a stock solution of pure N-Benzoylaspartic acid in the mobile

phase (e.g., 1 mg/mL). Create a series of calibration standards by diluting the stock solution

to concentrations ranging from 1 to 100 µg/mL.

Sample Preparation: Dissolve the extracted and purified N-Benzoylaspartic acid in the

mobile phase to a concentration within the calibration range. Filter the sample through a 0.45

µm syringe filter before injection.

Chromatographic Analysis: a. Equilibrate the column with the initial mobile phase

composition (e.g., 95% A, 5% B) for at least 30 minutes. b. Inject the standards and the

sample. c. Run a gradient elution program to separate N-Benzoylaspartic acid from other

components. An example gradient could be: 0-10 min, 5% B; 10-25 min, 5-95% B; 25-30

min, 95% B; 30-35 min, 95-5% B; 35-40 min, 5% B.

Quantification: a. Construct a calibration curve by plotting the peak area of the N-

Benzoylaspartic acid standards against their concentrations. b. Determine the concentration

of N-Benzoylaspartic acid in the sample by interpolating its peak area on the calibration

curve.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS) with Derivatization
For GC-MS analysis, N-Benzoylaspartic acid, being a polar and non-volatile compound,

requires derivatization to increase its volatility. Silylation is a common derivatization technique
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for this purpose.

Materials:

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Pyridine

GC-MS system

Protocol:

Derivatization: a. Place a known amount of the dried, purified N-Benzoylaspartic acid (e.g.,

100 µg) in a GC vial. b. Add 50 µL of pyridine to dissolve the sample. c. Add 50 µL of BSTFA

+ 1% TMCS to the vial. d. Cap the vial tightly and heat at 70°C for 30 minutes to complete

the derivatization reaction.

GC-MS Analysis: a. Injector Temperature: 250°C. b. Column: A nonpolar or semi-polar

capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness). c. Oven

Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min,

and hold for 5 minutes. d. Carrier Gas: Helium at a constant flow rate of 1 mL/min. e. MS Ion

Source Temperature: 230°C. f. MS Quadrupole Temperature: 150°C. g. Scan Range: m/z 50-

550.

Data Analysis: Identify the derivatized N-Benzoylaspartic acid peak based on its retention

time and mass spectrum. The mass spectrum will show characteristic fragments of the

silylated molecule, which can be used for confirmation and quantification.

Conclusion
N-Benzoylaspartic acid is a naturally occurring molecule with significant potential in various

scientific fields, particularly in drug discovery and development. Its presence in common food

sources, coupled with its promising anticancer and antifungal activities, makes it a compelling

subject for further research. This technical guide has provided a comprehensive overview of

the current understanding of N-Benzoylaspartic acid, from its natural origins and biosynthesis

to its physiological functions and detailed analytical methodologies. It is hoped that this guide
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will serve as a valuable resource for scientists and researchers, enabling them to further

explore the potential of this fascinating compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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